4-Methylisothiazole-5-carbaldehyde

• IUPAC Name: 4-methyl-1,2-thiazole-5-carbaldehyde
• InChI: InChI=1S/C5H5NOS/c1-4-2-6-8-5(4)3-7/h2-3H,1H3
• InChI Key: MMABGRJFGBUSEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=C1)C=O
• Molecular Formula: C5H5NOS
• DSSTOX Substance ID: DTXSID90625367
• Molecular Weight: 127.17 g/mol
• CAS No.: 88511-33-5

Description

4-Methylisothiazole-5-carbaldehyde (MITC) is a volatile organic compound that is used in a variety of applications, including food and beverage flavoring, fragrances, and industrial processes. It is a colorless liquid with a pungent smell and is classified as a hazardous air pollutant by the United States Environmental Protection Agency (EPA). MITC is a known irritant and has been linked to adverse health effects in humans, including respiratory irritation, headaches, and nausea. The purpose of

Scientific Research Applications

Synthesis and Structural Analysis

• Researchers have investigated methods for preparing N,N-disubstituted 2-aminothiazoles, including 4-substituted derivatives, and examined their structural features using spectroscopy. These studies contribute to understanding the mesomeric interactions between functional groups in such compounds (Gillon et al., 1983).

Development of Derivatives and Applications

• The preparation of derivatives from thiazole-5-carbaldehydes has been explored, with applications in synthesizing various heterocycles like thieno[2,3-d]thiazoles and isoxazolo[3,4-d]thiazoles. These derivatives have potential applications in chemical synthesis and pharmaceuticals (Athmani et al., 1992).

Novel Synthesis Techniques

• Innovative synthesis methods for variously substituted triazole derivatives have been developed, demonstrating efficiency and mildness. These techniques are significant for the safe and effective production of triazole-based compounds (Journet et al., 2001).

Development of Antimicrobial Agents

• New series of triazole-carbaldehyde compounds have been synthesized using the Vilsmeier–Haack formylation method. These compounds exhibit potential as antimicrobial agents, with some showing broad-spectrum activities and moderate to good antioxidant activities (Bhat et al., 2016).

Nonlinear Optical Properties

• The synthesis of novel benzothiazole derivatives with reverse polarity, starting from dimethylaminobenzothiazole-2-carbaldehyde, has been researched for potential non-linear optic applications. This research is crucial for advancing the field of optical materials (Hrobárik et al., 2004).

Synthesis of Imidazole Derivatives

• Research on the synthesis of 4-methyl-5-imidazole carbaldehyde derivatives has been conducted. These derivatives are significant for medical chemistry and might exhibit biological activities (Orhan et al., 2019).

Homocysteine Detection

• A novel fluorescence probe has been developed for sensitive and selective detection of homocysteine, which is significant for studying its effects in biological systems (Chu et al., 2019).

Safety and Hazards

4-Methylisothiazole-5-carbaldehyde is considered a hazardous substance. It can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection.